Cas no 1807017-49-7 (3-bromo-2-chloro-5-fluorobenzaldehyde)

• Product Name: 3-bromo-2-chloro-5-fluorobenzaldehyde
• CAS No: 1807017-49-7
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• MDL: MFCD28166247
• CID: 4618614
• PubChem ID: 118797003
• Update Time: 2025-06-14

3-bromo-2-chloro-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-fluorobenzaldehyde
• AKOS027421161
• D83423
• EN300-7775784
• 1807017-49-7
• CS-0146389
• Z2044813304
• MFCD28166247
• BS-16296
• 3-bromo-2-chloro-5-fluorobenzaldehyde

• MDL： MFCD28166247
• Inchi： 1S/C7H3BrClFO/c8-6-2-5(10)1-4(3-11)7(6)9/h1-3H
• InChI Key： MELBOBDPFXOLBX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=CC(Br)=C1Cl

Computed Properties

• Exact Mass: 235.90398g/mol
• Monoisotopic Mass: 235.90398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-bromo-2-chloro-5-fluorobenzaldehyde

Comprehensive Overview of 3-Bromo-2-chloro-5-fluorobenzaldehyde (CAS No. 1807017-49-7): Properties, Applications, and Industry Insights

3-Bromo-2-chloro-5-fluorobenzaldehyde (CAS No. 1807017-49-7) is a highly specialized halogenated benzaldehyde derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique triple halogen substitution pattern, serves as a critical building block in the synthesis of complex molecules. Its molecular formula, C₇H₃BrClFO, reflects a precise arrangement of bromo, chloro, and fluoro functional groups, which contribute to its reactivity and versatility in organic transformations.

The growing demand for multifunctional aromatic aldehydes like 3-bromo-2-chloro-5-fluorobenzaldehyde aligns with current trends in precision medicine and sustainable crop protection. Researchers frequently search for "halogenated benzaldehyde applications" or "CAS 1807017-49-7 synthesis methods," reflecting the compound's relevance in modern chemistry. Its structural features enable participation in cross-coupling reactions, nucleophilic substitutions, and reductive aminations, making it invaluable for creating biologically active scaffolds.

From a physicochemical perspective, 3-bromo-2-chloro-5-fluorobenzaldehyde typically appears as a white to off-white crystalline powder with a melting point range of 98–102°C. Its lipophilicity (logP ≈ 2.8) and electronic effects from the halogen atoms influence its solubility profile, showing moderate solubility in organic solvents like dichloromethane and tetrahydrofuran but limited water solubility. These properties are frequently queried in searches such as "solubility of halogenated benzaldehydes" or "3-bromo-2-chloro-5-fluorobenzaldehyde stability."

In pharmaceutical applications, this compound's meta-fluorine substitution proves particularly valuable for modulating drug-target interactions and improving metabolic stability. Recent publications highlight its use in developing kinase inhibitors and GPCR modulators, addressing trending topics like "fluorine in drug design" and "fragment-based drug discovery." The ortho-chloro substituent additionally facilitates directed metalation strategies for further functionalization.

The agrochemical sector employs 3-bromo-2-chloro-5-fluorobenzaldehyde in designing novel pesticide intermediates, particularly for compounds targeting insect GABA receptors or fungal sterol biosynthesis. This connects with popular searches about "halogenated aromatic pesticides" and "green chemistry in agrochemicals." The compound's structural rigidity and hydrogen bonding capacity contribute to enhanced binding affinity in these applications.

Quality control of CAS 1807017-49-7 typically involves HPLC purity analysis (>98%), 1H/13C NMR verification, and mass spectrometry confirmation. Analytical data shows characteristic signals: the aldehyde proton appears at ~10.3 ppm in 1H NMR, while the aromatic protons display complex splitting patterns due to heteronuclear coupling. These technical details respond to frequent queries about "NMR of polyhalogenated benzaldehydes" in scientific forums.

From a commercial perspective, 3-bromo-2-chloro-5-fluorobenzaldehyde is available in research quantities (100mg–10g) from specialty chemical suppliers, with pricing influenced by halogenation complexity and scale-up challenges. The compound's air-sensitive nature necessitates storage under inert atmosphere, a practical consideration often searched as "handling halogenated aldehydes." Current Good Manufacturing Practice (cGMP) versions are increasingly demanded for clinical-stage applications.

Environmental and handling considerations for this compound include standard laboratory precautions for halogenated aromatics. While not classified as hazardous under major regulatory frameworks, proper waste disposal methods for halogenated compounds remain a frequent search topic ("disposal of fluorinated benzaldehydes"). The compound's photostability and thermal decomposition profiles are areas of ongoing research, particularly for process safety evaluation.

Future research directions for 3-bromo-2-chloro-5-fluorobenzaldehyde include exploring its potential in metal-organic frameworks (MOFs) and catalysis, addressing trending searches about "functionalized aromatics in materials science." Its unique electronic properties make it a candidate for developing organic electronic materials, particularly in optoelectronic applications where halogen interactions can tune material properties.

In conclusion, 3-bromo-2-chloro-5-fluorobenzaldehyde (CAS No. 1807017-49-7) represents a sophisticated multihalogenated building block with expanding applications across multiple scientific disciplines. Its value proposition lies in the strategic positioning of halogen atoms that enable diverse molecular editing possibilities, answering contemporary needs in rational molecular design and structure-activity optimization across industries.